Cas no 28466-26-4 (1H-pyrazol-4-amine)

• Product Name: 1H-pyrazol-4-amine
• CAS No: 28466-26-4
• MF: C₃H₅N₃
• MW: 83.0918996334076
• MDL: MFCD01693729
• CID: 53329
• PubChem ID: 354335390
• Update Time: 2024-10-30

1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyrazole
• 4-Amino-1H-pyrazole
• 1H-pyrazol-4-amine
• 1H-PYRAZOL-4-YLAMINE
• 1H-pyrazole-4-amine
• 1<i>H<
• 3-pyrazolylamine
• 4-NH2-pyrazole
• Pyrazole,4-amino
• pyrazole-4-ylamine
• 4-氨基吡唑

• MDL： MFCD01693729
• Inchi： 1S/C3H5N3/c4-3-1-5-6-2-3/h1-2H,4H2,(H,5,6)
• InChI Key： AXINVSXSGNSVLV-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)N

Computed Properties

• Exact Mass: 83.04830
• Monoisotopic Mass: 83.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0248 (rough estimate)
• Melting Point: 77-82 °C
• Boiling Point: 366.2℃ at 760 mmHg
• Flash Point: 182.6℃
• Refractive Index: 1.5060 (estimate)
• PSA: 54.70000
• LogP: 0.57310
• Solubility: Not determined
• Sensitiveness: Hygroscopic

1H-pyrazol-4-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• RTECS：UQ4993000
• Hazardous Material Identification：
• HazardClass：IRRITANT